4-Bromo-5,6-diphenyl-furo[2,3-d]pyrimidine

• CAS No.: 873306-32-2
• Molecular Formula: C18H11BrN2O
• Molecular Weight: 351.2 g/mol
• IUPAC Name: 4-bromo-5,6-diphenylfuro[2,3-d]pyrimidine
• InChI: InChI=1S/C18H11BrN2O/c19-17-15-14(12-7-3-1-4-8-12)16(13-9-5-2-6-10-13)22-18(15)21-11-20-17/h1-11H
• InChI Key: YMONVEHDBWPGOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC3=C2C(=NC=N3)Br)C4=CC=CC=C4

Description

4-Bromo-5,6-diphenyl-furo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C18H11BrN2O and its molecular weight is 351.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 68 (8.2 g, 0.028 mol), phosphorous tribromide (80 mL) and N,N-dimethylaniline (5 mL) was heated to 120° C. for 3 h. After cooling, the reaction mixture was carefully poured into ice, extracted with EtOAc, and purified by silica gel column chromatography, providing 69(2.5 g) as a yellow solid. MS: 349.1, 351.1 (M+1). 1HNMR (DMSO-d6) ppm 8.82 (s, 1H), 7.55-7.41 (m, 10H).